Cas no 58555-21-8 (3-(1H-1,3-benzodiazol-1-yl)-2-methylpropanoic acid)

• Product Name: 3-(1H-1,3-benzodiazol-1-yl)-2-methylpropanoic acid
• CAS No: 58555-21-8
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• MDL: MFCD02737575
• CID: 892535
• PubChem ID: 2911125
• Update Time: 2025-04-19

3-(1H-1,3-benzodiazol-1-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• α-methyl-1H-Benzimidazole-1-propanoic acid
• 3-(benzimidazol-1-yl)-2-methylpropanoic acid
• 3-Benzoimidazol-1-yl-2-methyl-propionic acid
• 3-(1H-benzimidazol-1-yl)-2-methylpropanoic acid
• 3-benzimidazolyl-2-methylpropanoic acid
• F2164-0002
• 3-(1H-1,3-benzodiazol-1-yl)-2-methylpropanoic acid
• Oprea1_240063
• 58555-21-8
• STK392486
• 3-(benzimidazol-1-yl)-2-methyl-propionic acid
• ALBB-027414
• 3-benzoimidazol-1-yl-2-methyl-propionic acid, AldrichCPR
• MFCD02737575
• MLS-0083401.0001
• Z420848232
• EN300-41456
• cid_2911125
• MLS000123472
• BDBM89499
• SCHEMBL2446284
• HMS2483G16
• AKOS000269222
• 3-(benzimidazol-1-yl)-2-methyl-propanoic acid
• Oprea1_539701
• 3-(1-benzimidazolyl)-2-methylpropanoic acid
• CHEMBL1518007
• AKOS016040196
• LS-09436
• 1H-benzimidazole-1-propanoic acid, alpha-methyl-
• 3-(1H-Benzo[d]imidazol-1-yl)-2-methylpropanoic acid
• SR-01000496170
• SR-01000496170-1
• SMR000124036
• DTXSID90387771
• Cambridge id 6704591

• MDL： MFCD02737575
• Inchi： 1S/C11H12N2O2/c1-8(11(14)15)6-13-7-12-9-4-2-3-5-10(9)13/h2-5,7-8H,6H2,1H3,(H,14,15)
• InChI Key： NIIJKDXDTQPYOQ-UHFFFAOYSA-N
• SMILES： OC(C(C)CN1C=NC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 204.09000
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12000
• LogP: 1.75700

3-(1H-1,3-benzodiazol-1-yl)-2-methylpropanoic acid Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT